Cas no 1219201-80-5 (N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride)
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide:hydrochloride
- N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride
-
- Inchi: 1S/C18H21N3O3S.ClH/c1-4-23-13-7-5-9-15-16(13)19-18(25-15)21(11-10-20(2)3)17(22)14-8-6-12-24-14;/h5-9,12H,4,10-11H2,1-3H3;1H
- InChI Key: RZVLWJMTKKEGBM-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(N(CCN(C)C)C1=NC2=C(OCC)C=CC=C2S1)=O.[H]Cl
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2018-1178-2μmol |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride |
1219201-80-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2018-1178-5μmol |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride |
1219201-80-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2018-1178-10μmol |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride |
1219201-80-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2018-1178-20μmol |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride |
1219201-80-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2018-1178-1mg |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride |
1219201-80-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2018-1178-2mg |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride |
1219201-80-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2018-1178-3mg |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride |
1219201-80-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2018-1178-4mg |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride |
1219201-80-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2018-1178-5mg |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride |
1219201-80-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2018-1178-10mg |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride |
1219201-80-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride
N-[2-(Dimethylamino)ethyl]-N-(4-Ethoxy-1,3-Benzothiazol-2-yl)Furan-2-Carboxamide Hydrochloride: A Comprehensive Overview
N-[2-(Dimethylamino)ethyl]-N-(4-Ethoxy-1,3-Benzothiazol-2-yl)Furan-2-Carboxamide Hydrochloride, also known by its CAS number 1219201-80-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a furan carboxamide group. The presence of the dimethylaminoethyl and ethoxy substituents further enhances its chemical complexity and potential biological activity.
The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. The benzothiazole ring, a key structural component, is known for its stability and ability to participate in various chemical reactions, making it a valuable building block in drug design.
Recent studies have highlighted the potential of this compound as a promising candidate for therapeutic applications. Its ability to modulate specific biological targets, such as enzymes and receptors, has been extensively investigated. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as an anticancer agent.
In addition to its pharmacological properties, the compound's physical and chemical properties have been thoroughly characterized. Its solubility in various solvents, stability under different conditions, and spectral data (UV-Vis, IR, NMR) have been documented in recent publications. These studies provide essential information for its use in both laboratory settings and industrial applications.
The incorporation of the furan ring into the molecule introduces additional electronic effects that influence its reactivity and selectivity. This feature has led researchers to explore its potential in catalytic processes and material science applications. For example, preliminary studies suggest that this compound could serve as a precursor for the synthesis of advanced materials with unique optical or electronic properties.
Furthermore, the presence of the hydrochloride salt form indicates that this compound may exhibit enhanced bioavailability when administered in vivo. This attribute is particularly advantageous for drug delivery systems where rapid absorption and distribution are critical factors.
Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic profile and evaluating its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant drug candidate.
In summary, N-[2-(Dimethylamino)ethyl]-N-(4-Ethoxy-1,3-Benzothiazol-2-yl)Furan-2-Carboxamide Hydrochloride represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with promising biological activity and favorable physical properties, positions it as a valuable asset in both academic research and industrial development.
1219201-80-5 (N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)